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For researchers, scientists, and drug development professionals, accurately tracking the
citation impact and scholarly footprint of research is paramount. Publications from the KTH
Royal Institute of Technology's "TRITA" series, which are archived in the Digitala Vetenskapliga
Arkivet (DiVA) portal, represent a significant body of academic work.[1][2][3] HoweVer, cross-
referencing these publications with a major citation database like Web of Science can be
challenging, as reports and theses, common in the TRITA series, are not always indexed. This
guide provides an objective comparison and a detailed methodology for cross-referencing
TRITA research with the Web of Science.

KTH Royal Institute of Technology actively manages its publication records, with staff searching
the Web of Science to import records of KTH publications into DiVA. Furthermore, KTH
maintains a bibliometric database, Bibmet, which integrates data from both DiVA and Web of
Science. This indicates a recognized need for connecting these two data sources. While this
internal process aids in consolidating KTH's publication records, an independent researcher will
need a manual approach to cross-reference specific TRITA publications.

Comparative Analysis: TRITA in DiVA vs. Web of Science

The primary challenge in cross-referencing lies in the differing scope of the two platforms. DiVA
serves as an institutional repository for KTH, capturing a wide array of publication types,
including doctoral and licentiate theses, master's theses, and other reports under the TRITA
series.[3] Web of Science, conversely, is a selective citation index with a strong focus on peer-
reviewed journal articles, conference proceedings, and books that meet their rigorous selection
criteria.
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Data Presentation: Indexing Coverage Comparison

The following table summarizes the expected indexing coverage of different TRITA publication
types in DiVA and Web of Science, based on their respective platform focuses.

Publication Type DiVA (TRITA Series) Web of Science
Doctoral Thesis High Low to Moderate
Licentiate Thesis High Low

Master's Thesis High Very Low
Research Report High Low

Journal Article (also in TRITA) High High

Conference Paper (also in

High Moderate to High
TRITA)

Experimental Protocol: Cross-Referencing a TRITA
Publication with Web of Science

This protocol outlines a systematic approach for a researcher to attempt to locate a TRITA
publication within the Web of Science database.

Objective: To determine if a specific publication from the KTH TRITA series is indexed in the
Web of Science and, if so, to retrieve its citation data.

Materials:
e Access to the KTH DiVA portal.
» A subscription to the Web of Science database.

o The metadata of the target TRITA publication (e.g., author(s), title, publication year, TRITA
series and number).

Methodology:
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« |dentify the TRITA Publication:
o Navigate to the KTH DiVA portal.

o Use the search function to find the desired TRITA publication by title, author, or TRITA
number.

o Collect the full metadata from the DiVA record.
e |nitial Search in Web of Science:
o Access the Web of Science database.

o Perform a "Document Search" using the title of the TRITA publication. Enclose the title in
quotation marks for an exact phrase search.

o If the initial search yields too many results, use the "Refine Results" panel to narrow the
search by author, publication year, or other known metadata.

e Author-Based Search:
o If the title search is unsuccessful, perform an "Author Search".[4]
o Enter the author's last name and initials.

o Review the list of publications by that author, looking for the title of the TRITA publication.
Be aware that the publication might be listed under a different format (e.g., as a journal
article that the TRITA report is based on).

e Advanced Search Strategy:
o If the above methods fail, use the "Advanced Search" feature.

o Combine multiple search fields, such as "Title" and "Author", using Boolean operators
(e.g., "TS=("Title of Publication") AND AU=(Author Name)").

o Data Extraction and Verification:
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o If a matching record is found in Web of Science, carefully compare the metadata (title,
author, publication year, abstract) with the DiVA record to ensure it is the correct
publication.

o If a match is confirmed, you can then view the "Times Cited" count and other citation
metrics available in Web of Science.[5]

Expected Outcomes and Data Analysis

The success of this protocol will vary depending on the type of TRITA publication. Journal
articles and some conference papers that are also part of the TRITA series have a higher
likelihood of being indexed in Web of Science. The table below presents hypothetical success
rates for locating different types of TRITA publications in Web of Science based on this
understanding.

Data Presentation: Hypothetical Success Rates of Cross-Referencing

Estimated Success Rate

Publication Type Search Method
(%)
Doctoral Thesis Title/Author Search 30%
Licentiate Thesis Title/Author Search 15%
Research Report Title/Author Search 10%
Journal Article (also in TRITA) Title/Author/DOI Search 95%
Conference Paper (also in Title/Author/Conference 0%
0
TRITA) Search

Visualizing the Workflow and Logical Relationships

The following diagrams illustrate the workflow for cross-referencing TRITA publications and the
logical relationship between the DiVA and Web of Science databases in the context of KTH
publications.
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Caption: Workflow for manually cross-referencing a TRITA publication with Web of Science.
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Caption: Logical relationship between TRITA, DiVA, Web of Science, and KTH's Bibmet
database.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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